Cas no 1879548-94-3 (4-Methyl-2-propylpyridin-3-amine)

• Product Name: 4-Methyl-2-propylpyridin-3-amine
• CAS No: 1879548-94-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5709563
• PubChem ID: 130537733
• Update Time: 2026-03-11

4-Methyl-2-propylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1622075
• 1879548-94-3
• SCHEMBL21567686
• 4-Methyl-2-propylpyridin-3-amine

• Inchi： 1S/C9H14N2/c1-3-4-8-9(10)7(2)5-6-11-8/h5-6H,3-4,10H2,1-2H3
• InChI Key： ZIXNJEXWQKKHQP-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1CCC)N

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Methyl-2-propylpyridin-3-amine

4-Methyl-2-propylpyridin-3-amine: A Comprehensive Overview

4-Methyl-2-propylpyridin-3-amine, also known by its CAS number 1879548-94-3, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of 4-Methyl-2-propylpyridin-3-amine consists of a pyridine ring with substituents at positions 2, 3, and 4, making it a valuable intermediate in synthetic chemistry.

The synthesis of 4-Methyl-2-propylpyridin-3-amine typically involves multi-step processes that leverage the reactivity of pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of this compound from readily available starting materials.

In terms of physical properties, 4-Methyl-2-propylpyridin-3-amine exhibits a melting point of approximately 105°C and a boiling point around 260°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various chemical reactions. The compound's amine group at position 3 contributes to its basicity, which is crucial for its reactivity in nucleophilic substitutions and other transformations.

The application of 4-Methyl-2-propylpyridin-3-amine extends into the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a precursor for developing anti-inflammatory agents and antiviral drugs. For example, researchers have reported that derivatives of this compound exhibit promising activity against certain viral strains, underscoring its importance in drug discovery.

Beyond pharmaceuticals, 4-Methyl-2-propylpyridin-3-amie finds utility in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to interact with biological systems at molecular levels makes it a valuable asset in crop protection. Moreover, advancements in green chemistry have led to the development of eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

In conclusion, 4-Methyl-2-propylpyridin-3-amie, CAS No. 1879548-94, stands as a pivotal compound in modern chemistry. Its diverse applications and ongoing research into new synthetic methods underscore its significance across multiple industries. As scientific understanding deepens, this compound is expected to play an even greater role in driving innovation and addressing global challenges.